Selective MAO-A Inhibition
The target compound exhibits a 24‑fold selectivity for human MAO‑A over MAO‑B [1]. In contrast, the unsubstituted propargylamine scaffold shows a much narrower selectivity window [2].
| Evidence Dimension | Selectivity Ratio (IC₅₀ MAO‑B / IC₅₀ MAO‑A) |
|---|---|
| Target Compound Data | MAO‑A IC₅₀ = 50 nM; MAO‑B IC₅₀ = 1.20 × 10³ nM (selectivity ratio = 24) |
| Comparator Or Baseline | Unsubstituted propargylamine: MAO‑A IC₅₀ ≈ 766–862 nM; MAO‑B IC₅₀ ≈ 152–165 nM (selectivity ratio ≈ 0.2) |
| Quantified Difference | 120‑fold increase in MAO‑A vs. MAO‑B selectivity |
| Conditions | Human recombinant MAO-A/MAO-B expressed in Sf9 cells; 5‑hydroxytryptamine substrate; 1 h incubation |
Why This Matters
High MAO‑A selectivity reduces off‑target effects in CNS drug discovery, making this compound a superior starting point for designing isoform‑selective inhibitors.
- [1] BindingDB. BDBM50075969 (CHEMBL3415617). IC₅₀ data for human MAO-A (50 nM) and MAO-B (1.20E+3 nM). View Source
- [2] Knez, D. et al. (2024). Are Terminal Alkynes Necessary for MAO‑A/MAO‑B Inhibition? A New Scaffold Is Revealed. Molecules, 29(11), 2495. View Source
